3-(3-Chlorophenyl)-5-[4-(diethylamino)-2-ethoxybenzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H23ClN2O3S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[[4-(diethylamino)-2-ethoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H23ClN2O3S/c1-4-24(5-2)17-11-10-15(19(14-17)28-6-3)12-20-21(26)25(22(27)29-20)18-9-7-8-16(23)13-18/h7-14H,4-6H2,1-3H3/b20-12-
• InChI Key: XNYRUOJQFQKACE-NDENLUEZSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)OCC
• SMILES: CCN(CC)C1=CC(=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)OCC

Description

3-(3-Chlorophenyl)-5-[4-(diethylamino)-2-ethoxybenzylidene]-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CDDO-DEA and is a synthetic triterpenoid derivative of oleanolic acid. CDDO-DEA has been shown to possess a wide range of biological activities, including anti-inflammatory, anticancer, and antioxidant properties.

Mechanism of Action

The mechanism of action of CDDO-DEA is complex and involves multiple pathways. It has been shown to activate the Nrf2 pathway, which plays a crucial role in cellular defense against oxidative stress. CDDO-DEA also inhibits the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. Furthermore, CDDO-DEA has been shown to induce apoptosis in cancer cells by activating the JNK pathway.
Biochemical and Physiological Effects:
CDDO-DEA has been shown to possess a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the development of inflammatory diseases. Additionally, CDDO-DEA has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can cause cellular damage. Furthermore, CDDO-DEA has been shown to induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of CDDO-DEA is its broad range of biological activities, making it a promising candidate for the treatment of various diseases. Additionally, CDDO-DEA has been shown to be relatively safe and well-tolerated in animal studies. However, one of the limitations of CDDO-DEA is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research and development of CDDO-DEA. One potential area of focus is the development of novel formulations that improve the solubility and bioavailability of CDDO-DEA. Additionally, further studies are needed to elucidate the precise mechanisms of action of CDDO-DEA and its potential therapeutic applications in various diseases. Finally, the development of CDDO-DEA derivatives with improved pharmacological properties may lead to the discovery of new drugs with enhanced efficacy and safety profiles.

Synthesis Methods

The synthesis of CDDO-DEA involves the reaction of oleanolic acid with diethylamine and 2-ethoxybenzaldehyde in the presence of a thiazolidinedione derivative. The resulting product is then purified using column chromatography to obtain pure CDDO-DEA.

Scientific Research Applications

CDDO-DEA has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, CDDO-DEA has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.